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Get Quote

Biological o Experimental Model / Reference

. Quantitative Data (IC50)
Activity | Target Assay Source
Anti-Ovarian Ranged from 9.31 pM to 24.42 In vitro cell viability assay [1]
Cancer MM across six cell lines [1] (NIH-OVCAR-3, ES-2, etc.)

[1]

HMG-CoA 73.48 UM [1] In vitro enzymatic assay [1] [1]
Reductase
Inhibition
Tyrosinase 19.83 uM [1] In vitro enzymatic assay [1] [1]
Inhibition
Anti-HIV gp41 Reported as "moderate binding Molecular docking [2] [2]

affinity" (specific IC50 not
provided) [2]

Experimental Protocols for Key Data
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The quantitative data in the table above were generated using standard biochemical and cellular assays:

e Cytotoxicity (Anti-Cancer) Assay: The IC50 values for ovarian cancer cell lines were determined by
treating the cells with varying concentrations of Calceolarioside A. After a set incubation period, cell
viability was measured, and the concentration required to inhibit cell growth by 50% (IC50) was
calculated [1].

¢ Enzyme Inhibition Assays: For HMG-CoA reductase and tyrosinase, the IC50 was measured
using spectrophotometric methods. The reaction mixture containing the enzyme, its substrate, and
Calceolarioside A was incubated, and the enzyme's activity was determined by measuring the
change in absorbance. The IC50 represents the concentration of Calceolarioside A that reduced the
enzyme's activity by 50% [1].

e Computational Binding Studies (Molecular Docking): The potential binding to HIV gp41 and other
targets was assessed in silico. The 3D structure of Calceolarioside A was docked into the binding
site of the target protein (e.g., gp41) using software like Schrédinger's Glide. The docking score (e.g.,
MolDock Score) is a theoretical prediction of binding affinity, with more negative scores suggesting
stronger binding [1] [3].

Related Compounds and Research Context

Your research on "Calceolarioside A" might also be interested in studies on closely related compounds,

which are more extensively documented.

e Calceolarioside B: This analog has been experimentally shown to inhibit the SARS-CoV-2
Omicron BA.2 variant by binding with high affinity to the virus's spike protein Receptor Binding
Domain (RBD), thereby blocking its interaction with the human ACE2 receptor. This binding was
validated using Biolayer Interferometry (BLI), which directly measures protein-ligand interactions
[4].

e Calceolarioside E: This compound, together with myconoside, has been identified as a potent
activator of the transcription factor Nrf2, a master regulator of cellular redox homeostasis. This
suggests a potential mechanism for mitigating oxidative stress-associated pathologies [5].

The following diagram illustrates this redox regulation pathway, which is relevant to the reported activity of

Calceolarioside E, a compound closely related to Calceolarioside A.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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